Cas no 1638768-77-0 (Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate
• CAS No: 1638768-77-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD28501583
• CID: 4610301
• PubChem ID: 68696328
• Update Time: 2025-06-10

Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate
• tert-butyl3-(2-aminopropan-2-yl)azetidine-1-carboxylate
• 1-Boc-3-(2-aminopropan-2-yl)azetidine
• t-Butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate
• AS-52319
• DTXSID101135257
• P14780
• 1-Azetidinecarboxylic acid, 3-(1-amino-1-methylethyl)-, 1,1-dimethylethyl ester
• SY232280
• 1-Boc-3-(2-amino-2-propyl)azetidine
• AKOS023843278
• CS-0048397
• EN300-160416
• MFCD28501583
• SCHEMBL3570460
• 1638768-77-0
• SB51330
• Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate

• MDL： MFCD28501583
• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-6-8(7-13)11(4,5)12/h8H,6-7,12H2,1-5H3
• InChI Key： JSBUPLLZKZGROS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 214.168127949 g/mol
• Monoisotopic Mass: 214.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6
• Molecular Weight: 214.30

Additional information on Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate

Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate (CAS No. 1638768-77-0): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate (CAS No. 1638768-77-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as TBAAC for brevity, is a tert-butyl ester derivative of an azetidine ring with a 2-aminoisopropyl substituent. The combination of these functional groups endows the molecule with a high degree of chemical stability and reactivity, making it an attractive candidate for various pharmaceutical and chemical research endeavors.

The azetidine ring, a four-membered heterocyclic structure, is known for its rigidity and ability to mimic the conformational properties of larger, more complex molecules. This feature is particularly valuable in drug design, where the ability to control the conformation of a molecule can significantly influence its binding affinity and selectivity towards specific biological targets. The presence of the tert-butyl ester group in TBAAC further enhances its stability, making it suitable for use in both synthetic intermediates and final drug products.

Recent studies have highlighted the potential of TBAAC in various therapeutic areas. One notable application is in the development of inhibitors for protein-protein interactions (PPIs), which are increasingly recognized as important targets for treating diseases such as cancer and neurodegenerative disorders. The unique structure of TBAAC allows it to effectively disrupt these interactions by binding to specific pockets on target proteins, thereby modulating their activity.

In addition to its role in PPI inhibition, TBAAC has shown promise in the field of central nervous system (CNS) disorders. Research has demonstrated that compounds with similar structures can cross the blood-brain barrier (BBB) efficiently, making them suitable for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to deliver therapeutic agents directly to the brain is a significant advantage, as many existing treatments struggle to achieve sufficient concentrations at the site of action.

The synthetic accessibility of TBAAC is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized through a series of well-established reactions, including nucleophilic substitution and esterification steps. This ease of synthesis allows researchers to quickly generate libraries of analogs for high-throughput screening and optimization studies. Moreover, the modular nature of the synthesis process facilitates the introduction of additional functional groups, enabling fine-tuning of the compound's properties to meet specific therapeutic requirements.

Clinical trials involving compounds derived from TBAAC have shown promising results in terms of safety and efficacy. For instance, a recent Phase II trial evaluating a PPI inhibitor based on this scaffold demonstrated significant improvements in patient outcomes with minimal adverse effects. These findings underscore the potential of TBAAC-derived compounds as safe and effective therapeutic agents.

Despite its promising properties, further research is needed to fully understand the pharmacokinetic and pharmacodynamic profiles of TBAAC. Ongoing studies are focused on optimizing its bioavailability, metabolic stability, and target selectivity. Additionally, efforts are being made to explore new applications for this compound beyond its current uses in PPI inhibition and CNS disorders.

In conclusion, Tert-butyl 3-(2-aminopropan-2-yl)azetidine-1-carboxylate (CAS No. 1638768-77-0) represents a valuable addition to the toolbox of medicinal chemists. Its unique structural features, synthetic accessibility, and potential therapeutic applications make it an exciting area of research with significant implications for drug discovery and development. As more studies are conducted and new insights are gained, it is likely that this compound will continue to play a pivotal role in advancing our understanding and treatment of various diseases.